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Compound of Interest

Compound Name:
1,3-Benzodioxole-4-

carbonylchloride

Cat. No.: B1281323 Get Quote

Essential Safety and Handling Guide for 1,3-
Benzodioxole-4-carbonylchloride
Disclaimer: A specific Safety Data Sheet (SDS) for 1,3-Benzodioxole-4-carbonylchloride
(CAS No. 66411-55-0) was not readily available. The following information is synthesized from

data on structurally similar compounds, including other benzodioxole derivatives and acyl

chlorides. Acyl chlorides are typically corrosive, moisture-sensitive, and lachrymatory.

Therefore, extreme caution is advised.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 1,3-
Benzodioxole-4-carbonylchloride in a laboratory setting.

Immediate Safety and Hazard Information
1,3-Benzodioxole-4-carbonylchloride is anticipated to be a corrosive and moisture-sensitive

substance. Contact with skin and eyes can cause severe burns. Inhalation of its vapors may

lead to respiratory irritation. It is crucial to handle this compound with appropriate engineering

controls and personal protective equipment at all times.

First-Aid Measures:
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.[1]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1,3-Benzodioxole-4-carbonylchloride:

PPE Category Specification

Eye/Face Protection Chemical safety goggles and a full-face shield.

Skin Protection

A chemical-resistant laboratory coat. For

handling larger quantities or in case of potential

splashes, a chemical-resistant apron or suit is

recommended.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Regularly inspect gloves for any

signs of degradation or puncture.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is required if handling outside of

a fume hood or if vapors are expected to be

generated. A self-contained breathing apparatus

(SCBA) may be necessary for emergency

situations.
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Operational Plan: Handling and Storage
Handling:

Engineering Controls: All work with 1,3-Benzodioxole-4-carbonylchloride must be

conducted in a well-ventilated chemical fume hood.

Dispensing: Use only dry glassware and equipment. The compound is likely to react with

moisture.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible substances such as

water, alcohols, and strong bases.

The storage area should be designated for corrosive materials.

Disposal Plan
All waste containing 1,3-Benzodioxole-4-carbonylchloride must be treated as hazardous

waste.

Waste Collection: Collect all liquid and solid waste in designated, labeled, and sealed

containers.

Decontamination: Decontaminate all glassware and equipment that has come into contact

with the compound. This can be done by carefully rinsing with an appropriate solvent (e.g.,

acetone) in a fume hood, and collecting the rinsate as hazardous waste.

Disposal: Dispose of the hazardous waste through a licensed environmental waste disposal

company, following all local, state, and federal regulations.

Experimental Workflow
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Caption: Workflow for Safe Handling of 1,3-Benzodioxole-4-carbonylchloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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